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For Researchers, Scientists, and Drug Development Professionals

Anhydrous acetic acid, systematically named ethanoic acid, is a cornerstone organic acid with

extensive applications in research, chemical synthesis, and pharmaceutical development. In its

nearly water-free form, it is commonly referred to as glacial acetic acid because it solidifies into

ice-like crystals at temperatures slightly below room temperature.[1][2] A thorough

understanding of its physical properties is paramount for its safe handling, effective use in

experimental design, and successful integration into drug development processes. This

technical guide provides an in-depth overview of the core physical characteristics of anhydrous

acetic acid, complete with quantitative data, experimental methodologies, and a logical

visualization of property relationships.

Core Physical and Molecular Properties
Anhydrous acetic acid is a colorless liquid characterized by a strong, pungent, and sour odor

reminiscent of vinegar.[3] Its fundamental molecular and physical properties are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b043138?utm_src=pdf-interest
https://ingredi.com/content/pdfs/Acetic_Acid_PDS.pdf
https://en.wikipedia.org/wiki/Acetic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula CH₃COOH[2]

Molecular Weight 60.05 g/mol [3]

Density (liquid) 1.049 g/cm³ at 25 °C

Melting Point 16.6 °C (61.9 °F)

Boiling Point 117.9 °C (244.2 °F)

Refractive Index (nD) 1.371 - 1.372 at 20 °C

Flammability and Safety Data
The flammability characteristics of anhydrous acetic acid are critical for safe storage and

handling protocols. It is a combustible liquid and its vapors can form explosive mixtures with air

at elevated temperatures.

Property Value

Flash Point (Closed Cup) 39 °C (102.2 °F)

Autoignition Temperature 463 °C (865.4 °F)

Flammable Limits in Air 4.0% - 19.9% by volume

Temperature-Dependent Properties
The viscosity and vapor pressure of anhydrous acetic acid are highly dependent on

temperature. This data is essential for applications involving fluid dynamics and reaction

kinetics at various thermal conditions.

Viscosity
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Temperature (°C) Dynamic Viscosity (mPa·s)

30 1.037

50 0.792

75 0.591

100 0.457

Vapor Pressure
Temperature (°C) Vapor Pressure (mmHg)

20 11.6

25 15.6

Intermolecular Forces and Physical Properties
The physical properties of anhydrous acetic acid are largely dictated by its ability to form strong

intermolecular hydrogen bonds. In the liquid and solid states, acetic acid molecules form

dimers, where two molecules are held together by two hydrogen bonds. This strong

intermolecular attraction is responsible for its relatively high melting and boiling points

compared to other organic molecules of similar molecular weight.
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Influence of Intermolecular Forces on Acetic Acid's Physical Properties
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Caption: Logical flow of intermolecular forces to physical properties.

Experimental Protocols
The accurate determination of the physical characteristics of anhydrous acetic acid relies on

standardized experimental protocols. Below are methodologies for key experiments.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this occurs over a narrow temperature range.

Methodology:

A small, finely powdered sample of solidified anhydrous acetic acid is packed into a capillary

tube, which is sealed at one end.

The capillary tube is placed in a melting point apparatus, which contains a heating block and

a thermometer.
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The sample is heated slowly, and the temperatures at which melting begins and is complete

are observed and recorded. A slow heating rate is crucial for an accurate measurement.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology (Capillary Method):

A small amount of liquid anhydrous acetic acid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

The apparatus is heated, and the temperature at which a rapid and continuous stream of

bubbles emerges from the open end of the capillary tube is noted as the boiling point.

Density Determination
Density is the mass of a substance per unit volume.

Methodology (Pycnometer Method):

A pycnometer, a flask with a specific, known volume, is weighed while empty.

It is then filled with anhydrous acetic acid and weighed again.

The mass of the acetic acid is determined by subtracting the empty weight from the filled

weight. The density is then calculated by dividing the mass by the known volume of the

pycnometer.

Viscosity Determination
Viscosity is a measure of a fluid's resistance to flow.

Methodology (Capillary Viscometer):

A capillary viscometer, such as an Ostwald or Ubbelohde viscometer, is used to measure the

time it takes for a known volume of anhydrous acetic acid to flow through a capillary of a
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known diameter and length.

The efflux time is proportional to the kinematic viscosity, from which the dynamic viscosity

can be calculated if the density of the liquid is known.

Refractive Index Determination
The refractive index is a dimensionless number that describes how light propagates through a

substance.

Methodology (Refractometer):

A few drops of anhydrous acetic acid are placed on the prism of a refractometer.

Light is passed through the sample, and the instrument measures the angle at which the

light is refracted.

This angle is used to calculate the refractive index, which is typically measured at a standard

temperature, such as 20°C.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Methodology (Closed-Cup Method):

A sample of anhydrous acetic acid is placed in a closed cup equipped with an ignition

source.

The sample is heated, and the ignition source is periodically applied to the vapor space.

The flash point is the lowest temperature at which the vapors ignite. Closed-cup methods

generally provide lower and more conservative flash point values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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